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For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides an in-depth overview of the physical and chemical properties, as

well as the biological activities of 3α,22β-Dihydroxyolean-12-en-29-oic acid, a pentacyclic

triterpenoid. This document is intended for researchers, scientists, and professionals in the field

of drug development who are interested in the therapeutic potential of this natural compound.

Information regarding its isolation from Maytenus royleanus, spectroscopic characterization,

and cytotoxic effects are detailed herein.

Introduction
3α,22β-Dihydroxyolean-12-en-29-oic acid is a naturally occurring pentacyclic triterpenoid

belonging to the oleanane class. It has been isolated from the roots of the plant Maytenus

royleanus (Wall. ex M.A. Lawson) Cufodontis.[1][2] Triterpenoids are a large and structurally

diverse class of natural products that have garnered significant interest in the scientific

community due to their wide range of biological activities, including anti-inflammatory, anti-
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cancer, and anti-viral properties. This guide focuses on the specific characteristics and

experimental data related to 3α,22β-Dihydroxyolean-12-en-29-oic acid.

Physicochemical Properties
The fundamental physical and chemical properties of 3α,22β-Dihydroxyolean-12-en-29-oic
acid are summarized in the tables below. This data is essential for its identification,

characterization, and handling in a laboratory setting.

Table 1: General and Physical Properties
Property Value Source

Molecular Formula C₃₀H₄₈O₄ [3][4]

Molecular Weight 472.70 g/mol [3][4]

CAS Number 808769-54-2 [3][4]

Appearance White amorphous powder
Inferred from related

compounds

Melting Point Not available

Solubility Soluble in DMSO (10 mM) [3]

Table 2: Computed Chemical Properties
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Property Value Source

XLogP3 6.1 [5]

Hydrogen Bond Donor Count 3 [5]

Hydrogen Bond Acceptor

Count
4 [5]

Polar Surface Area 77.76 Å²

Refractive Index 1.568 [5]

Density 1.1±0.1 g/cm³

Boiling Point 584.1±50.0 °C at 760 mmHg

Flash Point 321.1±26.6 °C [5]

Spectroscopic Data
The structural elucidation of 3α,22β-Dihydroxyolean-12-en-29-oic acid was accomplished

through extensive spectroscopic analysis.[1][2] While the raw spectral data is not fully available

in the provided search results, the techniques used for characterization are mentioned.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR spectroscopy are

crucial for determining the carbon-hydrogen framework of the molecule.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present,

such as hydroxyl (-OH) and carboxylic acid (-COOH) groups.

Mass Spectrometry (MS): Mass spectrometry provides information about the molecular

weight and fragmentation pattern of the compound, further confirming its structure.

Experimental Protocols
Isolation of 3α,22β-Dihydroxyolean-12-en-29-oic Acid
The isolation of 3α,22β-Dihydroxyolean-12-en-29-oic acid has been reported from the roots

of Maytenus royleanus.[1][2] A general workflow for the isolation of triterpenoids from plant

material is outlined below.
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Dried and powdered roots of Maytenus royleanus

Maceration with organic solvent (e.g., Methanol)

Filtration and concentration under reduced pressure

Crude Methanolic Extract

Solvent-solvent partitioning (e.g., n-hexane, chloroform, ethyl acetate, n-butanol)

Column Chromatography of active fraction (e.g., Silica gel)

Further purification by preparative TLC or HPLC

Pure 3α,22β-Dihydroxyolean-12-en-29-oic acid
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Seed cancer cells in 96-well plates

Incubate for 24 hours

Treat cells with varying concentrations of the compound

Incubate for a specified period (e.g., 48 hours)

Add MTT solution to each well

Incubate for 2-4 hours to allow formazan crystal formation

Add solubilizing agent (e.g., DMSO)

Measure absorbance at a specific wavelength (e.g., 570 nm)

Calculate cell viability and IC50 value

3α,22β-Dihydroxyolean-12-en-29-oic acid Cancer Cell
interacts with

Apoptotic Signaling Pathway (Hypothesized)
activates

Apoptosis (Programmed Cell Death)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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